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Compound of Interest

Compound Name: E-64c

Cat. No.: B554940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

Loxistatin Acid (E-64c), a potent, irreversible, and membrane-permeant cysteine protease

inhibitor. Adherence to these procedures is critical to ensure personal safety and proper

disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Loxistatin Acid (E-64c) is classified with several hazards that necessitate careful handling. The

primary routes of exposure are inhalation, skin contact, and eye contact.

Summary of Hazards:

Hazard Statement GHS Classification

Harmful if swallowed. Acute toxicity, oral (Category 4)

Causes skin irritation. Skin corrosion/irritation (Category 2)

Causes serious eye irritation. Serious eye damage/eye irritation (Category 2A)

May cause respiratory irritation.
Specific target organ toxicity, single exposure

(Respiratory tract irritation) (Category 3)
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Recommended Personal Protective Equipment (PPE):

PPE Component Specification

Eye Protection
Chemical safety goggles or a face shield should

be worn.[1]

Hand Protection
Chemical-resistant gloves (e.g., nitrile) are

required.[1]

Body Protection
A lab coat or protective clothing should be worn

to prevent skin contact.[1]

Respiratory Protection

Use only in a well-ventilated area or with

appropriate exhaust ventilation, such as a fume

hood.[2] Avoid breathing dust or aerosols.[1]

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of E-64c and ensure a safe

laboratory environment.

Handling Procedures:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation

of dust or vapors.[1][2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[2]

Preparation of Solutions:

E-64c is soluble in DMSO (up to 62 mg/mL) and ethanol (up to 62 mg/mL).[3] It is slightly

soluble in water.[4]

When preparing aqueous solutions, it is recommended to first dissolve the compound in a

minimal amount of DMSO and then dilute with the aqueous buffer.[5]
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Aqueous stock solutions are not recommended for storage for more than one day.[5]

Storage Conditions:

Form Storage Temperature Stability

Solid (as supplied) -20°C Stable for up to 1 year.[5]

In Solution -20°C
Stable for less than 3 months.

[5]

Store in a tightly sealed container in a dry and well-ventilated place.[1]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is necessary.

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give artificial respiration. Seek medical

attention.[1][2]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If irritation persists, seek

medical attention.[1][2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[1]

[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

medical attention.[1][2]
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Spill and Leak Procedures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses.[2]

Clean-up:

Wear full personal protective equipment.

For solid spills, carefully sweep up and place in a suitable, labeled container for disposal.

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place

in a sealed container for disposal.[2]

Decontaminate the spill area and equipment by scrubbing with alcohol.[2]

Disposal Plan
Dispose of E-64c and contaminated materials in accordance with all applicable federal, state,

and local environmental regulations.

Unused Product: Dispose of as hazardous waste. Contact a licensed professional waste

disposal service.

Contaminated Materials: Any materials that have come into contact with E-64c, including

gloves, lab coats, and absorbent materials, should be treated as hazardous waste and

disposed of accordingly.[2]

E-64c Handling Workflow
The following diagram illustrates the key steps for the safe handling of E-64c, from preparation

to disposal.
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Caption: Workflow for safe handling of E-64c.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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